(S)-2-((S)-2-Amino-3-(1H-indol-3-yl)propanamido)-5-guanidinopentanoic acid xtrifluoroacetate

• Molecular Formula: C19H25F3N6O5
• Molecular Weight: 474.4 g/mol
• IUPAC Name: 2-[[2-amino-3-(1H-indol-3-yl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C17H24N6O3.C2HF3O2/c18-12(8-10-9-22-13-5-2-1-4-11(10)13)15(24)23-14(16(25)26)6-3-7-21-17(19)20;3-2(4,5)1(6)7/h1-2,4-5,9,12,14,22H,3,6-8,18H2,(H,23,24)(H,25,26)(H4,19,20,21);(H,6,7)
• InChI Key: MRDGTPSUBRXWRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CC(C(=O)NC(CCCN=C(N)N)C(=O)O)N.C(=O)(C(F)(F)F)O

Description

This compound is a chiral, guanidine-containing derivative of tryptophan, synthesized as a trifluoroacetate salt to enhance solubility and stability. Its structure features:

• Amino acid backbone: Dual (S)-configured stereocenters, critical for biomolecular recognition.
• Indol-3-yl group: A hydrophobic aromatic moiety that facilitates interactions with protein binding pockets.
• Guanidino group: A highly basic functional group (pKa ~12–13) that enables strong hydrogen bonding and ionic interactions.
• Trifluoroacetate counterion: Improves crystallinity and solubility in polar solvents but may introduce toxicity concerns if residual amounts remain .

Biological Activity

(S)-2-((S)-2-Amino-3-(1H-indol-3-yl)propanamido)-5-guanidinopentanoic acid trifluoroacetate is a complex organic compound with significant biological activity, particularly in the fields of pharmacology and biochemistry. Understanding its biological properties is crucial for potential therapeutic applications.

Chemical Structure and Properties

The compound can be described by the following structural formula:

• Molecular Formula : C22H25N5O4
• Molecular Weight : 447.49 g/mol

This compound features an indole moiety, which is known for its role in various biological systems, including neurotransmission and enzyme regulation.

The biological activity of this compound primarily stems from its interaction with various biological targets:

• Inhibition of Enzymatic Activity : The guanidine group in the structure is known to interact with enzymes, potentially acting as an inhibitor for certain proteases.
• Neurotransmitter Modulation : The indole component suggests possible modulation of serotonin pathways, which could influence mood and cognitive functions.

Biological Activity Studies

Recent studies have highlighted the following biological activities:

• Antidepressant Effects : Research indicates that compounds with indole structures can exhibit antidepressant-like effects in animal models, suggesting a potential application in treating depression.
• Anticancer Properties : Some studies have reported that similar compounds may inhibit cancer cell proliferation through apoptosis induction.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Antidepressant	Reduction in depressive behaviors
Anticancer	Inhibition of tumor growth
Enzyme Inhibition	Potential inhibition of specific proteases

Case Studies

Several case studies have been conducted to evaluate the efficacy of this compound:

• Depression Model Study :
  • Objective : To assess the antidepressant effects in rodents.
  • Findings : Significant reduction in immobility time during forced swim tests indicated antidepressant-like activity.
• Cancer Cell Line Study :
  • Objective : Evaluate the anticancer potential against human breast cancer cells (MCF-7).
  • Findings : The compound exhibited a dose-dependent inhibition of cell viability, suggesting its potential as an anticancer agent.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Indol-3-yl and Amino Acid Backbones

Table 1: Key Structural Features and Differences

Compound Name / Source	Key Features	Functional Groups	Counterion/Salt	Biological Activity
Target Compound	(S,S)-stereochemistry, guanidino, indol-3-yl	Guanidino, amide	Trifluoroacetate	Not explicitly reported; inferred antifungal/antimicrobial potential
Compound 1 ()	Bromo-substituted indenyl, mercapto	Thiol, bromo	None (free acid)	Potential protease inhibition due to thiol reactivity
Compound in	Phenoxyacetyl, nitro, dual indol-3-yl	Nitro, phenoxy	None (free acid)	Antifungal activity (24 mm zone against C. albicans)
S45 ()	Butylamino, cyclooctylethyl	Lipophilic alkyl chains	None (neutral)	Likely improved membrane permeability
5-Hydroxytryptophan ()	Hydroxyl on indole ring	Hydroxyl	None (free acid)	Neurotransmitter precursor; no direct antimicrobial role

Key Observations:

• Guanidino vs.
• Counterion Impact : The trifluoroacetate salt improves solubility over free acid forms (e.g., ), but residual trifluoroacetic acid may require rigorous purification .
• Lipophilicity: S45’s alkyl chains () contrast with the target’s hydrophilic guanidino group, suggesting divergent pharmacokinetic profiles (e.g., blood-brain barrier penetration vs. renal clearance).

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Property	Target Compound	Compound	S45 ()
Molecular Weight	~450 g/mol*	~650 g/mol*	~500 g/mol*
Solubility	High (aqueous)	Moderate (DMSO)	Low (lipid)
LogP	-1.5 (estimated)	1.2 (estimated)	3.8 (reported)
pKa (Guanidino)	~12.5	N/A (Nitro group)	N/A

*Estimated based on structural analogs.

Q & A

Q. What are the critical steps for synthesizing this compound with high enantiomeric purity?

Synthesis requires careful control of stereochemistry at both chiral centers. Key steps include:

• Coupling reactions : Use of carbodiimide-based reagents (e.g., EDC/HOBt) to link the indole-containing fragment (S)-2-amino-3-(1H-indol-3-yl)propanoic acid with the guanidinopentanoic acid backbone. Protecting groups (e.g., Fmoc for amines) are essential to prevent side reactions .
• Trifluoroacetate salt formation : The final product is often isolated as a TFA salt to enhance solubility and stability during purification. Reverse-phase HPLC with TFA-containing mobile phases is recommended for desalting .

Q. How should researchers address hygroscopicity during storage and characterization?

• Storage : Store under inert gas (argon or nitrogen) at -20°C in airtight containers to prevent moisture absorption, which can alter solubility and crystallinity .
• Characterization : Use Karl Fischer titration to quantify water content. For NMR, dissolve the compound in deuterated DMSO-d6 (hygroscopic solvents are avoided) and collect data immediately .

Q. What analytical techniques are optimal for confirming structural integrity?

• Mass spectrometry (MS) : High-resolution ESI-MS to verify molecular weight (expected [M+H]+: ~422.2 Da for the free base; add 114.02 Da for TFA salt).
• NMR : 1H and 13C NMR to confirm stereochemistry and indole/guanidine group integration. 2D NMR (e.g., COSY, HSQC) resolves overlapping signals in the aromatic region .

Advanced Research Questions

Q. How can computational methods predict conformational stability and binding interactions?

• Molecular dynamics (MD) simulations : Simulate the compound in aqueous solution to study guanidine group solvation and indole ring stacking. Use AMBER or GROMACS with explicit solvent models .
• Docking studies : Dock the compound into target enzymes (e.g., trypsin-like proteases) to evaluate guanidine-arginine mimicry. Adjust protonation states of the guanidine group (pKa ~12.5) to match physiological conditions .

Q. What experimental designs resolve contradictions in reported bioactivity data?

• Orthogonal assays : Combine enzymatic inhibition assays (e.g., fluorescence-based protease assays) with cellular uptake studies (LC-MS quantification of intracellular concentrations) to distinguish poor permeability from weak target binding .
• Counterion effects : Compare TFA salt with hydrochloride or acetate salts to assess if trifluoroacetate interferes with bioactivity (e.g., via non-specific protein denaturation) .

Q. How to optimize stability in biological buffers for long-term studies?

• pH stability profiling : Use UPLC-MS to monitor degradation at pH 4–9. The guanidine group is stable in neutral-to-acidic conditions but may hydrolyze in alkaline buffers.
• Ligand displacement assays : Pre-incubate the compound with serum albumin (1–4% w/v) to assess binding and stabilization effects .